Cas no 1807142-45-5 (Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate)

• Product Name: Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate
• CAS No: 1807142-45-5
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4953793
• Update Time: 2025-06-09

Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8ClF2NO3/c1-17-10(16)7-3-2-6(5-15)9(8(7)4-12)18-11(13)14/h2-3,11H,4H2,1H3
• InChI Key： ARARRPYKKKSCSY-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C#N)C=CC=1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate

Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate (CAS No. 1807142-45-5): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate (CAS No. 1807142-45-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its chloromethyl, cyano, and difluoromethoxy substituents, offers a promising platform for the development of novel therapeutic agents.

The chloromethyl group in Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate is a key functional group that can participate in various chemical reactions, making it a valuable intermediate in synthetic pathways. The presence of this group can enhance the reactivity and functional diversity of the molecule, enabling the synthesis of complex structures with specific biological targets.

The cyano group, another crucial component of this compound, imparts significant electronic effects and can influence the overall stability and reactivity of the molecule. In medicinal chemistry, cyano-containing compounds are often explored for their potential as inhibitors of various enzymes and receptors, contributing to their therapeutic efficacy.

The difluoromethoxy substituent is particularly noteworthy for its unique electronic and steric properties. Fluorine atoms are known for their high electronegativity, which can modulate the electronic distribution within the molecule and affect its interactions with biological targets. The difluoromethoxy group has been shown to enhance the lipophilicity and metabolic stability of compounds, making it an attractive feature for drug design.

Recent studies have highlighted the potential of Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate could serve as a lead compound for the development of new drugs targeting inflammatory diseases and cancer.

In addition to its biological activities, Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate has also been investigated for its use as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional diversity make it a valuable building block in organic synthesis, enabling chemists to construct intricate molecular architectures with precise control over their properties.

The synthesis of Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate typically involves multi-step processes that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, Methyl 2-chloromethyl-4-cyano-3-(difluoromethoxy)benzoate (CAS No. 1807142-45-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, including the chloromethyl, cyano, and difluoromethoxy groups, make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, further solidifying its importance in the field.